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Compound of Interest

Compound Name: 5,7-Dimethylcoumarin

CAS No.: 14002-99-4

Cat. No.: B12098640

Get Quote

An In-depth Exploration of the Synthesis, Physicochemical Properties, and Biological Activities

of a Promising Benzopyrone

This technical guide provides a detailed overview of 5,7-Dimethylcoumarin (CAS No: 14002-

99-4), a member of the coumarin family of compounds. Coumarins, a class of benzopyrones,

are widely distributed in nature and have garnered significant scientific interest due to their

diverse pharmacological properties. This document, intended for researchers, scientists, and

professionals in drug development, will delve into the synthetic routes, key physicochemical

data, and the established and putative biological activities of 5,7-Dimethylcoumarin, with a

focus on its potential therapeutic applications.

Core Physicochemical Data
A foundational understanding of a compound's physical and chemical properties is paramount

for its application in research and development. The key identifiers and molecular properties of

5,7-Dimethylcoumarin are summarized below.
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Property Value Source(s)

CAS Number 14002-99-4 N/A

Molecular Formula C₁₁H₁₀O₂ [1]

Molecular Weight 174.19 g/mol [1]

Systematic Name
5,7-dimethyl-2H-chromen-2-

one
N/A

Synthesis of 5,7-Dimethylcoumarin: The Pechmann
Condensation
The most prevalent and efficient method for the synthesis of coumarins, including 5,7-
Dimethylcoumarin, is the Pechmann condensation.[2][3][4][5][6] This reaction involves the

acid-catalyzed condensation of a phenol with a β-keto ester. For the synthesis of 5,7-
Dimethylcoumarin, the logical precursors are 3,5-dimethylphenol (3,5-xylenol) and a suitable

β-keto ester, such as ethyl acetoacetate.

The causality behind this choice of reaction lies in its robustness and the ready availability of

the starting materials. The acidic catalyst, typically a strong protic acid like sulfuric acid or a

Lewis acid, facilitates both the initial transesterification and the subsequent intramolecular

cyclization and dehydration steps that lead to the formation of the coumarin ring system.[5][6]

Experimental Protocol: Pechmann Condensation for 5,7-
Dimethylcoumarin Synthesis
The following protocol is a generalized procedure based on established methodologies for

Pechmann condensations.[7]

Materials:

3,5-Dimethylphenol

Ethyl acetoacetate

Concentrated Sulfuric Acid (H₂SO₄)
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Ethanol

Ice-cold water

Round-bottom flask

Magnetic stirrer

Ice bath

Heating mantle or oil bath

Filtration apparatus

Recrystallization apparatus

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, add 3,5-dimethylphenol and ethyl

acetoacetate in equimolar amounts.

Cool the flask in an ice bath.

Slowly and with constant stirring, add concentrated sulfuric acid dropwise to the reaction

mixture. The amount of acid should be sufficient to act as both a catalyst and a solvent.

After the addition of the acid, remove the ice bath and allow the reaction mixture to come to

room temperature.

Gently heat the mixture using a heating mantle or oil bath to a temperature of approximately

60-70°C for several hours, or until the reaction is complete as monitored by thin-layer

chromatography (TLC).

Pour the reaction mixture slowly into a beaker containing ice-cold water with vigorous

stirring.

A solid precipitate of crude 5,7-Dimethylcoumarin will form.
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Collect the crude product by vacuum filtration and wash it thoroughly with cold water to

remove any residual acid.

Purify the crude product by recrystallization from a suitable solvent, such as ethanol, to

obtain pure 5,7-Dimethylcoumarin.
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Caption: Pechmann condensation workflow for 5,7-Dimethylcoumarin synthesis.

Analytical Characterization
To ensure the identity and purity of the synthesized 5,7-Dimethylcoumarin, a suite of

analytical techniques should be employed.

High-Performance Liquid Chromatography (HPLC): A powerful tool for assessing the purity

of the final product.

Mass Spectrometry (MS): To confirm the molecular weight of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for elucidating the

chemical structure and confirming the positions of the methyl groups on the coumarin
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scaffold.

Infrared (IR) Spectroscopy: To identify the characteristic functional groups present in the

molecule, such as the lactone carbonyl group.

A comprehensive analytical approach using these methods provides a self-validating system to

confirm the successful synthesis and purity of 5,7-Dimethylcoumarin.

Biological Activities and Potential Therapeutic
Applications
Coumarins as a class exhibit a wide array of biological activities, including anti-inflammatory,

antioxidant, anti-cancer, and anti-bacterial properties.[8][9] While research specifically on 5,7-
Dimethylcoumarin is less extensive than for some other derivatives, its structural similarity to

other biologically active coumarins suggests it may share some of these properties.

Anti-inflammatory Activity
Coumarins are known to exert anti-inflammatory effects through various mechanisms, including

the inhibition of pro-inflammatory enzymes like cyclooxygenase (COX) and lipoxygenase

(LOX), and the modulation of inflammatory signaling pathways.[10] A key pathway implicated in

the anti-inflammatory action of many natural compounds is the nuclear factor-kappa B (NF-κB)

signaling cascade. Some coumarin derivatives have been shown to suppress the activation of

NF-κB, thereby reducing the expression of pro-inflammatory cytokines such as TNF-α, IL-6,

and IL-1β.[11][12]
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Caption: Putative anti-inflammatory mechanism via NF-κB inhibition.

Antioxidant Activity
The antioxidant properties of coumarins are often attributed to their ability to scavenge free

radicals and to modulate endogenous antioxidant defense systems. The presence of hydroxyl

groups on the coumarin ring is known to enhance radical scavenging activity. While 5,7-
Dimethylcoumarin lacks hydroxyl groups, its derivatives with hydroxyl substitutions at these

positions show significant antioxidant potential.[13][14]

A primary mechanism by which some compounds exert antioxidant effects is through the

activation of the Nrf2-Keap1 signaling pathway.[10] Nrf2 is a transcription factor that regulates

the expression of a wide array of antioxidant and cytoprotective genes.

Experimental Protocol: DPPH Radical Scavenging Assay
This protocol provides a standard method for assessing the in vitro antioxidant activity of a

compound.

Materials:

2,2-diphenyl-1-picrylhydrazyl (DPPH)
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Methanol

5,7-Dimethylcoumarin (or other test compound)

Ascorbic acid (positive control)

96-well microplate

Spectrophotometer

Procedure:

Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM).

Prepare a series of dilutions of the test compound (5,7-Dimethylcoumarin) and the positive

control (ascorbic acid) in methanol.

In a 96-well microplate, add a fixed volume of the DPPH solution to each well.

Add an equal volume of the different concentrations of the test compound or positive control

to the wells.

Include a blank (methanol only) and a control (DPPH solution with methanol).

Incubate the plate in the dark at room temperature for 30 minutes.

Measure the absorbance of each well at a wavelength of approximately 517 nm using a

spectrophotometer.

Calculate the percentage of radical scavenging activity for each concentration of the test

compound and positive control.

Anti-cancer and Cytotoxic Potential
Several coumarin derivatives have demonstrated anti-cancer properties by inducing apoptosis,

inhibiting cell proliferation, and interfering with cancer cell signaling pathways.[15] For instance,

the related compound 5,7-dimethoxycoumarin has been shown to induce cell cycle arrest in the

G0/G1 phase and promote differentiation in melanoma cell lines.[2][16] This effect was
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associated with a decrease in the activation of the mitogen-activated protein kinase (MAPK)

pathway, specifically extracellular signal-regulated kinase 1/2 (ERK1/2).[2] Given the structural

similarities, it is plausible that 5,7-Dimethylcoumarin could exhibit similar cytostatic or

cytotoxic effects on certain cancer cell lines.
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Caption: Inhibition of the MAPK/ERK pathway by a related coumarin.

Conclusion and Future Directions
5,7-Dimethylcoumarin is a readily synthesizable coumarin derivative with physicochemical

properties that make it an interesting candidate for further investigation. Based on the

extensive research into the biological activities of the broader coumarin family, 5,7-
Dimethylcoumarin holds promise for applications in the fields of anti-inflammatory,

antioxidant, and anti-cancer research. Future studies should focus on the direct evaluation of

5,7-Dimethylcoumarin in a variety of in vitro and in vivo models to elucidate its specific

mechanisms of action and to validate its potential as a therapeutic agent. The protocols and

background information provided in this guide offer a solid foundation for such research

endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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